Cas no 1463494-40-7 (tert-butyl N-4-(sulfamoylmethyl)phenylcarbamate)

• Product Name: tert-butyl N-4-(sulfamoylmethyl)phenylcarbamate
• CAS No: 1463494-40-7
• MF: C₁₂H₁₈N₂O₄S
• MW: 286.347321987152
• CID: 6316192
• PubChem ID: 65142710
• Update Time: 2025-05-26

tert-butyl N-4-(sulfamoylmethyl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-4-(sulfamoylmethyl)phenylcarbamate
• AKOS014476056
• tert-butyl N-[4-(sulfamoylmethyl)phenyl]carbamate
• 1463494-40-7
• Tert-butyl (4-(sulfamoylmethyl)phenyl)carbamate
• EN300-1879980
• CS-0346528

• Inchi： 1S/C12H18N2O4S/c1-12(2,3)18-11(15)14-10-6-4-9(5-7-10)8-19(13,16)17/h4-7H,8H2,1-3H3,(H,14,15)(H2,13,16,17)
• InChI Key： WEPMDHYUXLJVPS-UHFFFAOYSA-N
• SMILES： S(CC1C=CC(=CC=1)NC(=O)OC(C)(C)C)(N)(=O)=O

Computed Properties

• Exact Mass: 286.09872823g/mol
• Monoisotopic Mass: 286.09872823g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 107Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylcarbamic acid esters

Additional information on tert-butyl N-4-(sulfamoylmethyl)phenylcarbamate

Recent Advances in the Study of tert-Butyl N-4-(sulfamoylmethyl)phenylcarbamate (CAS: 1463494-40-7) in Chemical Biology and Pharmaceutical Research

The compound tert-butyl N-4-(sulfamoylmethyl)phenylcarbamate (CAS: 1463494-40-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its sulfamoyl and carbamate functional groups, has shown promising potential in various therapeutic applications, including enzyme inhibition and drug delivery systems. Recent studies have focused on its synthesis, structural optimization, and biological activity, providing new insights into its mechanism of action and potential clinical applications.

One of the key areas of research has been the exploration of tert-butyl N-4-(sulfamoylmethyl)phenylcarbamate as a potent inhibitor of carbonic anhydrase enzymes. These enzymes play a critical role in physiological processes such as pH regulation and CO2 transport, making them attractive targets for the treatment of conditions like glaucoma, epilepsy, and cancer. Preliminary in vitro studies have demonstrated that this compound exhibits high selectivity and affinity for specific carbonic anhydrase isoforms, suggesting its potential as a lead compound for further drug development.

In addition to its enzyme inhibitory properties, recent investigations have highlighted the role of tert-butyl N-4-(sulfamoylmethyl)phenylcarbamate in prodrug design. The tert-butyl carbamate moiety serves as a protective group that can be cleaved under physiological conditions, releasing the active sulfamoylmethylphenylamine. This property has been leveraged in the development of targeted drug delivery systems, particularly for anticancer agents. Researchers have successfully conjugated this compound with various cytotoxic drugs, enhancing their stability and bioavailability while minimizing off-target effects.

Structural-activity relationship (SAR) studies have also been a focal point of recent research. By modifying the sulfamoyl and carbamate groups, scientists have identified several derivatives with improved pharmacokinetic profiles. For instance, the introduction of fluorinated analogs has resulted in compounds with enhanced metabolic stability and tissue penetration. These findings underscore the versatility of tert-butyl N-4-(sulfamoylmethyl)phenylcarbamate as a scaffold for medicinal chemistry.

Another noteworthy advancement is the application of computational modeling techniques to elucidate the binding interactions of tert-butyl N-4-(sulfamoylmethyl)phenylcarbamate with its biological targets. Molecular docking and dynamics simulations have provided detailed insights into the compound's binding mode, facilitating the rational design of more potent and selective inhibitors. These computational approaches have been complemented by X-ray crystallography studies, which have confirmed the predicted binding conformations at atomic resolution.

Despite these promising developments, challenges remain in the clinical translation of tert-butyl N-4-(sulfamoylmethyl)phenylcarbamate-based therapeutics. Issues such as solubility, toxicity, and large-scale synthesis need to be addressed to move these compounds from the bench to the bedside. Ongoing research is focused on optimizing the formulation and delivery strategies to overcome these hurdles, with several preclinical studies showing encouraging results.

In conclusion, tert-butyl N-4-(sulfamoylmethyl)phenylcarbamate (CAS: 1463494-40-7) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its unique structural features and diverse biological activities make it a valuable tool for drug discovery and development. Future studies are expected to further explore its therapeutic potential, paving the way for novel treatments in various disease areas.